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Compound of Interest

Compound Name: 3-Hydroxycarbofuran

Cat. No.: B132532 Get Quote

3-Hydroxycarbofuran: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxycarbofuran is a major metabolite of the broad-spectrum carbamate pesticide,

carbofuran.[1][2] As an active metabolite, it exhibits significant biological activity, primarily as a

reversible inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown

of the neurotransmitter acetylcholine.[2][3] This technical guide provides an in-depth overview

of 3-Hydroxycarbofuran, including its chemical identifiers, experimental protocols for its

detection and quantification, its metabolic pathway, and the mechanism of its interaction with

acetylcholinesterase.

Chemical Identifiers
A clear identification of 3-Hydroxycarbofuran is crucial for research and regulatory purposes.

The following table summarizes its key chemical identifiers.
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Identifier Value Reference

CAS Number 16655-82-6 [1][3]

IUPAC Name

(3-hydroxy-2,2-dimethyl-2,3-

dihydro-1-benzofuran-7-yl) N-

methylcarbamate

[2]

Chemical Formula C₁₂H₁₅NO₄ [1][3]

Molecular Weight 237.25 g/mol [3]

SMILES String
CC1(C(C2=C(O1)C(=CC=C2)

OC(=O)NC)O)C
[3]

InChI Key
RHSUJRQZTQNSLL-

UHFFFAOYSA-N

Experimental Protocols
Accurate detection and quantification of 3-Hydroxycarbofuran are essential for toxicological

studies, environmental monitoring, and food safety analysis. Several analytical methods have

been developed for this purpose, with High-Performance Liquid Chromatography (HPLC) and

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) being

the most common.

Analysis by High-Performance Liquid Chromatography
with Diode Array Detector (HPLC-DAD)
This method is suitable for the determination of 3-Hydroxycarbofuran in biological matrices

such as stomach contents, liver, vitreous humor, and blood.

Sample Preparation: Homogenization of the tissue sample followed by liquid-liquid extraction

with a suitable organic solvent like ethyl acetate.

Chromatographic Conditions:

Column: A reverse-phase column, such as a C18 column, is typically used.
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Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic

acid) and an organic solvent like acetonitrile or methanol.

Detection: Diode Array Detector (DAD) set to monitor the absorbance at the maximum

wavelength of 3-Hydroxycarbofuran.

Validation Parameters: The method should be validated for linearity, precision, accuracy,

selectivity, recovery, and matrix effect. Linearity is typically observed in the range of 6.25-100

μg/mL.

Analysis by Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS)
UPLC-MS/MS offers higher sensitivity and selectivity for the quantification of 3-
Hydroxycarbofuran, especially at low concentrations in complex matrices like duck liver.

Sample Preparation: Liver tissue is ground into a homogenate and then subjected to liquid-

liquid extraction with ethyl acetate.

Chromatographic Conditions:

Column: A UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is commonly employed.

Mobile Phase: A gradient elution with a mobile phase consisting of ammonium acetate in

water and acetonitrile.

Flow Rate: Typically around 0.4 mL/min.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis. The

specific precursor-to-product ion transition for 3-Hydroxycarbofuran is m/z 238.1 →

180.9.

Validation Parameters: The method is validated for linearity (typically in the range of 2–2000

ng/g), precision, accuracy, extraction efficiency, and matrix effect. The lower limit of
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quantification can be as low as 2 ng/g.

Signaling Pathways and Logical Relationships
Metabolic Pathway of Carbofuran to 3-
Hydroxycarbofuran
3-Hydroxycarbofuran is a primary metabolite of carbofuran, formed through an oxidative

process primarily in the liver. The hydroxylation of the benzofuranyl ring is a key step in its

detoxification pathway. In humans, this metabolic conversion is predominantly catalyzed by the

cytochrome P450 enzyme, CYP3A4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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